molecular formula C7H14N2O2 B1589663 N,N,N',N'-Tetramethylmalonamide CAS No. 7313-22-6

N,N,N',N'-Tetramethylmalonamide

Cat. No. B1589663
CAS RN: 7313-22-6
M. Wt: 158.2 g/mol
InChI Key: AOXCXILUIVQCHH-UHFFFAOYSA-N
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Description

N,N,N’,N’-Tetramethylmalonamide (TMMA) is a chemical compound with the molecular formula C7H14N2O2 . It is a colorless to almost colorless clear liquid .


Molecular Structure Analysis

The molecular structure of TMMA has been studied in the context of its complexes with lanthanides . These studies have revealed variations in spatial ligand arrangement, coordination numbers, and ligand denticities across the lanthanide series .


Chemical Reactions Analysis

TMMA has been used in the extraction of tetravalent uranium from aqueous nitric acid solution into ionic liquid . It has also been used in the extraction of trivalent actinide cations, Am(III) and Cm(III), from the trivalent lanthanide cations, Ln(III), in nitric acid by liquid-liquid extraction .


Physical And Chemical Properties Analysis

TMMA is a colorless to almost colorless clear liquid with a boiling point of 160 °C/10 mmHg and a specific gravity of 1.10 . Its refractive index is 1.49 .

Scientific Research Applications

Synthesis and Characterization of Rare-Earth Chloride Complexes

TMMA is used in the synthesis and characterization of rare-earth chloride complexes . Researchers have investigated solid-state complexes of the rare-earth chlorides with TMMA across the entire lanthanide series . They isolated two structural families of compounds showing differences in chloride coordination from the inner-sphere complex for early lanthanides to outer-sphere for the late lanthanides .

Coordination Chemistry Across the Lanthanide Series

TMMA is used in the exploration of structural trends between the lanthanides and a neutral TMMA ligand within four isolated families of solid-state compounds . Moving across the lanthanide series, researchers noted the formation of both discrete charge-neutral complexes, as well as charged molecular anion-cation pairs, with variations in spatial ligand arrangement, coordination numbers, and ligand denticities .

Vibrational Analysis of TMMA Complexes

TMMA is used in the vibrational analysis of its complexes across the lanthanide series . IR and Raman spectroscopy paired with DFT frequency calculations were used for an in-depth investigation of vibrational modes unique to each structural family .

Liquid-Liquid Extraction Processes

Understanding of coordination chemistry across the lanthanide series is essential for explaining chemical behavior of rare-earth metals in complex liquid-liquid extraction processes . TMMA plays a crucial role in these processes .

Nuclear Fuel Reprocessing

TMMA is used in the reprocessing of spent nuclear fuel . The aim is to minimize the radiotoxicity of the nuclear waste by separating the long-lived radionuclides by liquid-liquid extraction .

Selective Actinide Extraction (DIAMEX-SANEX) Process

TMMA is used in the DIAMEX-SANEX process, a strategy to separate trivalent actinide cations, Am(III) and Cm(III), from the trivalent lanthanide cations, Ln(III), in nitric acid by liquid-liquid extraction using diamides .

Safety And Hazards

TMMA is classified as a substance that causes skin irritation (H315) and serious eye irritation (H319). Precautionary measures include washing skin thoroughly after handling, wearing protective gloves/eye protection/face protection, and seeking medical advice/attention if skin irritation occurs or eye irritation persists .

properties

IUPAC Name

N,N,N',N'-tetramethylpropanediamide
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H14N2O2/c1-8(2)6(10)5-7(11)9(3)4/h5H2,1-4H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

AOXCXILUIVQCHH-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN(C)C(=O)CC(=O)N(C)C
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H14N2O2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID20450366
Record name N,N,N',N'-Tetramethylmalonamide
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20450366
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

158.20 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N,N,N',N'-Tetramethylmalonamide

CAS RN

7313-22-6
Record name N,N,N',N'-Tetramethylmalonamide
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20450366
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name N,N,N',N'-Tetramethylmalonamide
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Citations

For This Compound
133
Citations
G Sandrone, DA Dixon, BP Hay - The Journal of Physical …, 1999 - ACS Publications
This paper reports the results of a theoretical study to identify the stable conformers of malonamide, three geometric isomers of N,N‘-dimethylmalonamide, and N,N,N‘N‘-…
Number of citations: 36 pubs.acs.org
Z Guo, T Chu - Separation and Purification Technology, 2020 - Elsevier
In this paper, the extractant N,N,N',N'-tetramethylmalonamide (TMMA) was used to extract tetravalent uranium (abbreviated as U(IV)) from aqueous nitric acid solution into ionic liquid 1-…
Number of citations: 14 www.sciencedirect.com
WE Bull, RG Ziegler - Inorganic Chemistry, 1966 - ACS Publications
Results The plot of oxygen uptake vs. time was. linear until the chloride concentration was changed appreciably by the oxidation of cuprous chloride to cupric chloride. The time during …
Number of citations: 25 pubs.acs.org
T Yamamura, K Shirasaki, DX Li, Y Shiokawa - Journal of alloys and …, 2006 - Elsevier
In order to investigate the electrode reaction of negative electrolyte, U(III)/U(IV), of the all-uranium redox-flow battery proposed by us, we investigated the magnetic susceptibility, …
Number of citations: 15 www.sciencedirect.com
G Vicentini - Journal of Inorganic and Nuclear Chemistry, 1972 - Elsevier
Addition compounds of N,N,N′,N′-tetramethylmalonamide (TMMA) and some lanthanide nitrates and perchlorates were obtained. Compounds of general formula Ln(NO 3 ) 3 ·…
Number of citations: 26 www.sciencedirect.com
EE Castellano, RW Becker - Acta Crystallographica Section B …, 1981 - scripts.iucr.org
Addition compounds of lanthanide hexafluorophosphate and N, N, N', N'-tetramethylmalonamide (TMMA), corresponding to the composition Ln (PF6) a. xTMMA, crystallize in three …
Number of citations: 23 scripts.iucr.org
EE Castellano, RW Becker - Acta Crystallographica Section B, 1981 - scholar.archive.org
The crystal structures of the title compounds, Ln (PF6) 3.4 CTHI4N20 2 with Ln= Sm 3+, Er 3+, have been determined from diffractometric X-ray data and refined anisotropically to final R …
Number of citations: 34 scholar.archive.org
G Vicentini, VM De Bellis - Journal of the Less Common Metals, 1983 - Elsevier
Adducts of lanthanide trifluoromethanesulphonates and N,N,Nl,N'-tetramethylmalonamide (TMMA) with the compositions Ln(CF 3 SO 3 ) 3 ·5TMMA (Ln  La, Ce) and Ln(CF 3 SO 3 ) 3 ·…
Number of citations: 5 www.sciencedirect.com
L Rao, PL Zanonato, P Di Bernardo… - Journal of the Chemical …, 2001 - pubs.rsc.org
The complexation of Eu(III) with a series of alkyl-substituted malonamide ligands was studied in organic solvents using calorimetry, FT-IR and luminescence spectroscopy. The …
Number of citations: 4 pubs.rsc.org
A Shimada, J Sulakova, Y Yang… - … Extraction and Ion …, 2014 - Taylor & Francis
A tetramethylmalonamide-functionalized resin (TMMA resin) has been developed and investigated for its ability to separate trivalent, tetravalent, and hexavalent actinide elements. As a …
Number of citations: 6 www.tandfonline.com

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